3-(3,4-Dichlorophenoxy)-N-methylazetidine-1-carboxamide

• CAS No.: 132923-74-1
• Molecular Formula: C11H12Cl2N2O2
• Molecular Weight: 275.13 g/mol
• IUPAC Name: 3-(3,4-dichlorophenoxy)-N-methylazetidine-1-carboxamide
• InChI: InChI=1S/C11H12Cl2N2O2/c1-14-11(16)15-5-8(6-15)17-7-2-3-9(12)10(13)4-7/h2-4,8H,5-6H2,1H3,(H,14,16)
• InChI Key: KVNSTORQNMEFPU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N1CC(C1)OC2=CC(=C(C=C2)Cl)Cl

Description

3-(3,4-Dichlorophenoxy)-N-methylazetidine-1-carboxamide is a useful research compound. Its molecular formula is C11H12Cl2N2O2 and its molecular weight is 275.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.6 g (0.02 mole) of 3-(3,4-dichlorophenoxy)-1-azetidinecarbonyl chloride in 20 ml of tetrahydrofuran was stirred while 5 ml (0.06 mole) of 40% aqueous methylamine was added slowly, stirring was continued for 18 hr. The reaction mixture was diluted with 200 ml of ice water, and the solid which formed was collected by filtration, 6.9 g. The crude wet solid was recrystallized from ethanol/water to yield 3.65 g (66.3%) of greenish-gray plate-like crystals, m.p. 158°-159° C.